Cas no 2168380-68-3 (1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid)

• Product Name: 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid
• CAS No: 2168380-68-3
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 6205322
• PubChem ID: 165576167
• Update Time: 2025-11-01

1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2168380-68-3
• 1-(3-fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid
• EN300-1572792
• 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid

• Inchi： 1S/C13H13FO2/c14-10-3-1-2-9(5-10)13-6-8(7-13)4-11(13)12(15)16/h1-3,5,8,11H,4,6-7H2,(H,15,16)
• InChI Key： UBTUQEDBXUMVOK-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C12C(C(=O)O)CC(C1)C2

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid

1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic Acid: A Novel Compound with Potential Applications in Medicinal Chemistry

1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid (CAS No. 2168380-68-3) is a unique and intriguing compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinctive bicyclic structure and fluorinated aromatic moiety, offers a promising scaffold for the development of novel pharmaceuticals.

The bicyclo[2.1.1]hexane core of this compound is a highly strained and rigid structure, which imparts unique conformational properties to the molecule. The presence of the 3-fluorophenyl group further enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug design and optimization.

Recent studies have explored the biological activities of 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid. One notable area of research has focused on its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability to selectively modulate these receptors can lead to the development of new treatments for a wide range of diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and functional activity of 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid at several GPCRs, including the serotonin 5-HT_2A receptor and the dopamine D₄ receptor. The results showed that this compound exhibited high selectivity and potency at these receptors, suggesting its potential as a lead compound for further drug development.

Beyond its interactions with GPCRs, 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, such as arthritis, cardiovascular disease, and neurodegenerative disorders. Preclinical studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory conditions.

The synthetic route to 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid has been optimized to improve yield and scalability. One common approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the fluorinated aromatic group onto the bicyclic scaffold. This method not only enhances the efficiency of the synthesis but also allows for the facile introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

In addition to its therapeutic potential, 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid has also found applications in chemical biology research. Its unique structural features make it an ideal probe for studying protein-protein interactions and cellular signaling pathways. For example, researchers have used this compound to investigate the role of specific GPCRs in cellular processes such as cell migration and proliferation.

The future prospects for 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid are promising, with ongoing efforts aimed at optimizing its pharmacological properties and advancing it through preclinical and clinical stages of development. As our understanding of its biological activities continues to grow, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.

In conclusion, 1-(3-Fluorophenyl)bicyclo[2.1.1]hexane-2-carboxylic acid (CAS No. 2168380-68-3) represents a fascinating molecule with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features and promising biological activities make it an exciting area of research for scientists and pharmaceutical companies alike.